molecular formula C11H11NO2 B8754669 2-Methoxy-4-(2-oxopropyl)benzonitrile

2-Methoxy-4-(2-oxopropyl)benzonitrile

Cat. No.: B8754669
M. Wt: 189.21 g/mol
InChI Key: XVVFOMUUYARANW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methoxy-4-(2-oxopropyl)benzonitrile is a useful research compound. Its molecular formula is C11H11NO2 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11NO2

Molecular Weight

189.21 g/mol

IUPAC Name

2-methoxy-4-(2-oxopropyl)benzonitrile

InChI

InChI=1S/C11H11NO2/c1-8(13)5-9-3-4-10(7-12)11(6-9)14-2/h3-4,6H,5H2,1-2H3

InChI Key

XVVFOMUUYARANW-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CC1=CC(=C(C=C1)C#N)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 4-(2-hydroxypropyl)-2-methoxybenzonitrile (1.5 g, 7.6 mmol) in dry CH2Cl2 (30 mL) at 0° C. was added Dess-Martin periodinane (4.2 g, 9.9 mmol) in one portion. The mixture was stirred for 12 h at rt and quenched with a 1:1 mixture of saturated Na2S2O3 (20 mL) and saturated NaHCO3 (20 mL). The resulting mixture was diluted with CH2Cl2 (50 mL) and the layers were separated. The aqueous phase was extracted with CH2Cl2 (2×50 mL). The combined organic phases were washed with brine, dried (Na2SO4), and concentrated in vacuo to give 2-methoxy-4-(2-oxopropyl)benzonitrile. The crude residue was used in the next step without further purification. 1H NMR (500 MHz, CDCl3) δ 7.55 (dd, 1H, J=1.6 Hz), 6.87 (d, 1H, J=7.8 Hz), 6.83 (s, 1H), 3.96 (s, 3H), 3.79 (s, 2H), 2.25 (s, 3H); LCMS: [(M+1)]+=190.32; tR=2.31 min.
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
4.2 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One

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